Cas no 76745-59-0 (Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-)
![Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo- structure](https://www.kuujia.com/scimg/cas/76745-59-0x500.png)
76745-59-0 structure
Product name:Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-
Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo- Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-
- 5-hydroxy-9-oxo-1H-pyrazolo[5,1-b]quinazoline-2-carboxylic acid
- CWCSVAQNHAXZIU-UHFFFAOYSA-N
- 5-Hydroxy-9-oxo-1,9-dihydropyrazolo[5,1-b]quinazoline-2-carboxylic acid
- CHEMBL165862
- DTXSID90508146
- 76745-59-0
- 4,9-Dihydro-5-hydroxy-9-oxo-pyrazolo[5,1-b]quinazoline-2-carboxylic acid
- SCHEMBL11159402
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- Inchi: InChI=1S/C11H7N3O4/c15-7-3-1-2-5-9(7)12-8-4-6(11(17)18)13-14(8)10(5)16/h1-4,13,15H,(H,17,18)
- InChI Key: JBSWPBFMZVCGNB-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C(=C1)O)N=C3C=C(NN3C2=O)C(=O)O
Computed Properties
- Exact Mass: 245.04365571g/mol
- Monoisotopic Mass: 245.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 102Ų
Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo- Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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